Cas no 1185293-15-5 (1-ethylpiperidine-3-carboxylic acid;hydrochloride)

• Product Name: 1-ethylpiperidine-3-carboxylic acid;hydrochloride
• CAS No: 1185293-15-5
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD03196497
• CID: 1076489
• PubChem ID: 45075038
• Update Time: 2025-11-07

1-ethylpiperidine-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethylpiperidine-3-carboxylic acid hydrochloride
• 3-CARBOXY-1-ETHYL-PIPERIDINE HCL
• AB13802
• AC1Q39TC
• AG-B-82595
• CTK6F0009
• MolPort-003-991-469
• 1-Ethyl-piperidine-3-carboxylic acid hydrochloride
• 1-ethylpiperidine-3-carboxylic acid;hydrochloride
• MFCD03196497
• EN300-51379
• DTXSID80662988
• 1-Ethylpiperidine-3-carboxylic acid--hydrogen chloride (1/1)
• 1-ethylpiperidine-3-carboxylicacidhydrochloride
• SCHEMBL19638092
• BS-36975
• Z763029984
• DB-259554
• 1-Ethyl-3-piperidinecarboxylic Acid HCl
• 1-Ethylpiperidine-3-carboxylic acidhydrochloride
• CS-0216561
• 1185293-15-5
• 1-ETHYL-3-PIPERIDINECARBOXYLIC ACID HYDROCHLORIDE
• AKOS015846836
• G84556

• MDL： MFCD03196497
• Inchi： 1S/C8H15NO2.ClH/c1-2-9-5-3-4-7(6-9)8(10)11;/h7H,2-6H2,1H3,(H,10,11);1H
• InChI Key： FEHZEROBXJXUCB-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CN(CC)CCC1)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

1-ethylpiperidine-3-carboxylic acid;hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-ethylpiperidine-3-carboxylic acid;hydrochloride

1-Ethylpiperidine-3-carboxylic Acid Hydrochloride: Properties, Applications, and Market Insights

1-Ethylpiperidine-3-carboxylic acid hydrochloride (CAS No. 1185293-15-5) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound, often referred to as 1-ethylpiperidine-3-carboxylic acid HCl, belongs to the class of piperidine derivatives, which are widely utilized in drug development and fine chemical synthesis. Its unique structural features, including the ethyl substitution at the nitrogen atom and the carboxylic acid functionality, make it a valuable intermediate in medicinal chemistry.

The chemical properties of 1-ethylpiperidine-3-carboxylic acid hydrochloride include a molecular formula of C8H16ClNO2 and a molecular weight of 193.67 g/mol. It typically appears as a white to off-white crystalline powder, soluble in water and polar organic solvents. The hydrochloride salt form enhances its stability and solubility, making it more suitable for various synthetic applications. Researchers often focus on its piperidine ring structure, which is a common motif in bioactive molecules, particularly in central nervous system (CNS) targeting compounds.

In the pharmaceutical industry, 1-ethylpiperidine-3-carboxylic acid HCl serves as a key building block for the synthesis of potential drug candidates. Its applications span across the development of analgesics, antipsychotics, and other neuroactive agents. Recent trends in drug discovery emphasize the importance of piperidine-based scaffolds, as they offer improved pharmacokinetic properties and target selectivity. This compound's versatility aligns with the growing demand for novel heterocyclic compounds in precision medicine and personalized therapeutics.

The synthesis of 1-ethylpiperidine-3-carboxylic acid hydrochloride typically involves the alkylation of piperidine-3-carboxylic acid derivatives, followed by salt formation with hydrochloric acid. Process optimization for this compound has gained attention in green chemistry circles, with researchers exploring more sustainable routes that reduce waste and improve atom economy. These developments cater to the pharmaceutical industry's increasing focus on environmentally friendly synthesis methods.

Market analysis indicates steady growth in demand for 1-ethylpiperidine-3-carboxylic acid hydrochloride, particularly from contract research organizations (CROs) and academic research institutions. The compound's CAS number (1185293-15-5) serves as a crucial identifier in chemical databases and procurement systems. Suppliers specializing in rare chemical intermediates have reported increased inquiries about this material, reflecting its growing importance in early-stage drug discovery programs.

Quality control aspects of 1-ethylpiperidine-3-carboxylic acid HCl are critical for research applications. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound's stability under various storage conditions has been a subject of recent studies, with findings suggesting optimal preservation in cool, dry environments protected from light.

Emerging applications of piperidine-3-carboxylic acid derivatives in material science have expanded the potential uses of this compound beyond pharmaceuticals. Researchers are investigating its incorporation into functional polymers and as a ligand in catalytic systems. These developments align with current interests in smart materials and sustainable chemistry solutions.

Safety considerations for handling 1-ethylpiperidine-3-carboxylic acid hydrochloride follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during manipulation. Material safety data sheets (MSDS) provide detailed handling instructions for this chemical intermediate.

The future outlook for 1-ethylpiperidine-3-carboxylic acid hydrochloride appears promising, with anticipated growth in both pharmaceutical and specialty chemical applications. Ongoing research into piperidine-based pharmacophores continues to drive interest in this compound class. As drug discovery paradigms evolve toward more complex molecular architectures, intermediates like 1-ethylpiperidine-3-carboxylic acid HCl will likely maintain their importance in synthetic chemistry workflows.

For researchers seeking detailed technical information about CAS 1185293-15-5, comprehensive characterization data including spectroscopic profiles and chromatographic purity specifications are increasingly available through specialized chemical databases. The compound's structural features make it particularly interesting for computational chemistry studies and molecular modeling applications, areas that have seen significant growth in recent years.

In conclusion, 1-ethylpiperidine-3-carboxylic acid hydrochloride represents an important chemical entity with diverse applications in modern chemistry and drug development. Its unique combination of structural features, synthetic utility, and potential biological activity ensure its continued relevance in scientific research. As the chemical industry moves toward more sophisticated and targeted molecular design, compounds like this will play increasingly vital roles in innovation across multiple disciplines.